Cas no 7252-51-9 (1-butoxy-2-nitrobenzene)

1-butoxy-2-nitrobenzene structure
1-butoxy-2-nitrobenzene structure
Product Name:1-butoxy-2-nitrobenzene
CAS No:7252-51-9
MF:C10H13NO3
MW:195.215122938156
CID:1756806
PubChem ID:244270
Update Time:2025-04-21

1-butoxy-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

    • 1-butoxy-2-nitrobenzene
    • 1-n-butoxy-2-nitrobenzene
    • Benzene, 1-butoxy-2-nitro-
    • AC1Q2XJ0
    • AC1L6DCO
    • n-butyl o-nitrophenyl ether
    • 1-butoxy-2-nitro-benzene
    • butyl-(2-nitro-phenyl)-ether
    • O-BUTOXYNITROBENZENE
    • SureCN3463529
    • SBB068830
    • NSC55074
    • 2-Butoxynitrobenzene
    • 2-Nitro-1-butyloxy-benzol
    • Butyl-(2-nitro-phenyl)-aether
    • HS-5430
    • 1-Butoxy-2-nitrobenzene #
    • DTXSID70288252
    • o-n-butoxynitrobenzene
    • SCHEMBL3463529
    • VOCILNVWSWTHNE-UHFFFAOYSA-N
    • NSC-55074
    • 7252-51-9
    • NSC 55074
    • AKOS015917647
    • Inchi: 1S/C10H13NO3/c1-2-3-8-14-10-7-5-4-6-9(10)11(12)13/h4-7H,2-3,8H2,1H3
    • InChI Key: VOCILNVWSWTHNE-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1[N+](=O)[O-])CCCC

Computed Properties

  • Exact Mass: 195.08959
  • Monoisotopic Mass: 195.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 55A^2

Experimental Properties

  • Density: 1.116
  • Boiling Point: 299.9°C at 760 mmHg
  • Flash Point: 129.9°C
  • Refractive Index: 1.522
  • PSA: 52.37
  • LogP: 3.29690

1-butoxy-2-nitrobenzene Related Literature

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